Cas no 40710-35-8 (Methyl hexacontanoate)

• Product Name: Methyl hexacontanoate
• CAS No: 40710-35-8
• MF: C₆₁H₁₂₂O₂
• MW: 887.620200634003
• CID: 2667714
• PubChem ID: 546869
• Update Time: 2024-02-29

Methyl hexacontanoate Chemical and Physical Properties

Names and Identifiers

• Hexacontanoic acid methyl ester
• methyl hexacontanoate
• Hexacontanoic acid, methyl ester
• SRJUGFAAGTVPIR-UHFFFAOYSA-N
• Methyl hexacontanoate

• Inchi： 1S/C61H122O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34-35-36-37-38-39-40-41-42-43-44-45-46-47-48-49-50-51-52-53-54-55-56-57-58-59-60-61(62)63-2/h3-60H2,1-2H3
• InChI Key： SRJUGFAAGTVPIR-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 886.944
• Monoisotopic Mass: 886.944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 63
• Rotatable Bond Count: 59
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 31.7
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters